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Key Finding on Ortetamine Potency

Experimental data indicates that in animal drug discrimination tests, ortetamine substituted for

dextroamphetamine, but with significantly lower potency.

Relative Potency (vs. . .
Compound Training Drug Experimental Model

Dextroamphetamine)

Ortetamine (2- Approximately 1/10 the Dextroamphetamine  Animal drug
methylamphetamine) [1] potency of discrimination test
dextroamphetamine [1] (specific species not
detailed)

Standard Drug Discrimination Protocol

Drug discrimination studies are a mandatory part of nonclinical safety pharmacology for any drug that
penetrates the brain [2] [3]. The standard experimental design involves training animals to discriminate a

known drug of abuse from a vehicle [2].
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The table below outlines the core phases of a typical study conducted in rats, which usually takes about 22

weeks to complete [3].

Study Phase Primary Objective Key Activities
Lever-Pressing Establish operant Train food-deprived rats to press levers for a reward
Training behavior [3] (e.g., sucrose pellets).

Discrimination Associate drug state Train rats to press one lever after administration of a
Training with correct response training drug (e.g., dextroamphetamine) and another
[2] [3] lever after vehicle (e.g., saline).

Substitution Test for similar Administer the test drug (e.g., ortetamine) and record
Testing interoceptive stimuli [2]  which lever the animal presses.

[3]

The following diagram illustrates the logic and workflow of the substitution test phase.
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Begin Substitution Test

i

Administer Test Drug
(e.g., Ortetamine)

i

Animal Makes Lever-Press Response
Based on Perceived Interoceptive Cue

i

Researcher Records % of Responses
on Drug-Associated Lever

i

Interpret Results Based on Generalization Criteria

Full Generalization
(>80% drug-lever responses)
Suggests similar abuse potential

Does response generalize
to training drug?

Partial

Partial Generalization
(20-80% drug-lever responses)
Suggests some similarity

Click to download full resolution via product page

No Generalization
(<20% drug-lever responses)
Suggests dissimilar effects

Interpretation and Regulatory Significance
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e Pharmacological Specificity: A positive substitution result suggests the test drug produces
interoceptive stimuli similar to a known drug of abuse, indicating potential abuse liability [2] [3].

¢ Regulatory Thresholds: For regulatory purposes, partial generalization between 60% and 80% is
still a cause for concern and may be treated as a "yellow flag" [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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